BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-
Butylacetanilide (CAS 91-49-6)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-Butylacetanilide
CAS No.: 91-49-6
Cat. No.: B146113
Get Quote
Abstract

N-Butylacetanilide, identified by CAS number 91-49-6, is a compound with a notable history
as an insect repellent.[1][2] This guide provides a comprehensive technical overview of N-
Butylacetanilide, intended for researchers, scientists, and professionals in drug development
and related fields. We will explore its fundamental chemical and physical properties, delve into
its synthesis and manufacturing, analyze its primary applications and mechanisms of action,
and critically evaluate its toxicological and safety profile. Furthermore, this document will detalil
established analytical methodologies for its characterization and quantification. The aim is to
furnish a holistic understanding of this molecule, grounded in scientific literature and empirical
data, to support and inform future research and development endeavors.

Introduction and Core Properties

N-Butylacetanilide, also known as N-butyl-N-phenylacetamide, is an organic compound
belonging to the acetanilide class.[1] Historically, it has been utilized primarily as a repellent
against various arthropods, including ticks and fleas, often used to impregnate clothing for this
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purpose.[1][2] Its efficacy as a repellent has made it a subject of interest in the development of
pest control solutions.[2]

Chemical and Physical Data

A thorough understanding of a compound's physicochemical properties is foundational to its
application and study. N-Butylacetanilide is characterized by the following properties:

Property Value Source
CAS Number 91-49-6 [1]
Molecular Formula C12H17NO [1]
Molecular Weight 191.27 g/mol [1]
Appearance Colorless liquid [1]
Melting Point 245 °C [11[3]
Boiling Point 281 °C at 760 mmHg [1]
Density 0.9912 g/cm? at 20 °C [1]
Solubility Insoluble in water [1]
Refractive Index 1.5146 at 20 °C [1]
Flash Point 286 °F (Closed Cup) [1]
XLogP3-AA 2.5 [1]

These properties, particularly its low water solubility and relatively high boiling point, are critical
determinants of its formulation, application, and environmental persistence.

Caption: 2D structure of N-Butylacetanilide.

Synthesis and Manufacturing

The primary manufacturing process for N-Butylacetanilide is noted to be the reaction of
acetanilide with a butyl halide.[1][2] This pathway represents a classical nucleophilic
substitution reaction.
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Reaction Mechanism

The synthesis involves the N-alkylation of acetanilide. In this reaction, the nitrogen atom of the
acetanilide acts as a nucleophile, attacking the electrophilic carbon of the butyl halide (e.g., n-
butyl bromide or n-butyl chloride). The reaction is typically carried out in the presence of a base
to deprotonate the amide nitrogen, thereby increasing its nucleophilicity and driving the

reaction forward.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Butylacetanilide | C12H17NO | CID 7051 - PubChem [pubchem.ncbi.nim.nih.gov]
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e To cite this document: BenchChem. [An In-depth Technical Guide to N-Butylacetanilide (CAS
91-49-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146113/docs#an-in-depth-technical-guide-to-n-
butylacetanilide-cas-91-49-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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